Cas no 1804460-71-6 (Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate
• CAS No: 1804460-71-6
• MF: C₁₃H₉F₆NO₃S
• MW: 373.270883321762
• CID: 4943313
• Update Time: 2025-11-05

Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H9F6NO3S/c1-2-22-11(21)5-7-4-10(24-13(17,18)19)8(6-20)3-9(7)23-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： QTSODOLVQIBJFM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(=C(C=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 486
• XLogP3: 4.7
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate

Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1804460-71-6): A Comprehensive Overview

Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate (CAS No. 1804460-71-6) is a specialized organic compound that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. This ester derivative, characterized by its unique trifluoromethoxy and trifluoromethylthio functional groups, plays a crucial role in modern synthetic chemistry. Its molecular formula is C₁₃H₉F₆NO₃S, and it exhibits a molecular weight of 373.27 g/mol. The compound's structural complexity and functional diversity make it a valuable building block for various high-performance materials and bioactive molecules.

The chemical properties of Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate are largely influenced by its electron-withdrawing substituents. The presence of both trifluoromethoxy and trifluoromethylthio groups enhances the compound's stability and reactivity in specific chemical transformations. Researchers have noted its excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile, which facilitates its use in various synthetic applications. The compound typically appears as a white to off-white crystalline powder with a melting point range of 85-90°C, making it suitable for precise formulation requirements.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate has surged due to their unique properties in pharmaceutical development. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and membrane permeability. This compound serves as a key intermediate in the synthesis of advanced agrochemicals and pharmaceutical candidates, particularly those targeting neurological disorders and inflammatory conditions. Its structural features allow for efficient derivatization, enabling medicinal chemists to explore novel drug scaffolds with enhanced therapeutic profiles.

The synthetic applications of CAS 1804460-71-6 extend beyond pharmaceuticals into the realm of material science. Researchers have utilized this compound as a precursor for developing specialty polymers with exceptional thermal stability and chemical resistance. The electron-deficient nature of the aromatic ring system makes it particularly valuable for creating advanced electronic materials, including organic semiconductors and liquid crystal displays. Recent studies have highlighted its potential in designing novel OLED materials, where its fluorinated components contribute to improved electron transport properties and device efficiency.

From an industrial perspective, the production of Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate requires specialized expertise in fluorination chemistry. Manufacturers employ multi-step synthetic routes that often begin with commercially available phenol derivatives. The introduction of trifluoromethoxy and trifluoromethylthio groups typically involves carefully controlled reactions with appropriate fluorinating agents under anhydrous conditions. Quality control measures include rigorous HPLC analysis and NMR characterization to ensure product purity, which is critical for its end-use applications. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are important considerations for maintaining its chemical integrity.

The market dynamics surrounding CAS 1804460-71-6 reflect the growing importance of fluorinated building blocks in chemical research. With increasing R&D investments in precision medicine and advanced materials, the demand for this specialty chemical has shown consistent growth. Industry reports indicate that Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of such intermediates. The compound's price point varies depending on purity grades and order quantities, with custom synthesis options available for research institutions requiring specific isotopic labeling or structural modifications.

Environmental and safety considerations for handling Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety goggles is recommended during manipulation. The compound should be used in well-ventilated areas, and waste disposal should comply with local regulations for organic chemical waste. Material Safety Data Sheets (MSDS) provide comprehensive guidance on handling, storage, and emergency procedures for this chemical intermediate.

Recent scientific publications have explored innovative applications of 1804460-71-6 in catalysis and green chemistry initiatives. Its unique electronic properties have been leveraged in developing novel catalytic systems for sustainable chemical transformations. Some research groups have investigated its potential as a ligand in transition metal catalysis, where the electron-withdrawing groups facilitate interesting reactivity patterns. These developments align with current trends in environmentally friendly synthesis and atom-efficient reactions, addressing growing concerns about sustainable chemical production.

For researchers considering CAS 1804460-71-6 for their projects, several analytical techniques prove valuable for characterization and quality assessment. Reverse-phase HPLC with UV detection is commonly employed for purity analysis, while ¹H and ¹⁹F NMR spectroscopy provide structural confirmation. Mass spectrometry (ESI or EI) serves as an additional verification tool, particularly for novel derivatives. Thermal analysis methods like DSC can characterize the compound's phase behavior, important for formulation scientists working on drug delivery systems or material composites.

The future outlook for Ethyl 4-cyano-2-trifluoromethoxy-5-(trifluoromethylthio)phenylacetate appears promising as new applications continue to emerge. With increasing interest in fluorine chemistry and functional materials, this compound is poised to play a significant role in developing next-generation technologies. Ongoing research into its biological activities may uncover additional therapeutic potentials, while materials scientists continue to explore its utility in advanced electronic devices. As synthetic methodologies advance, more efficient production routes for this valuable intermediate will likely become available, further expanding its accessibility to the research community.